Cas no 1823933-86-3 (5-Bromo-3-isopropylisothiazole-4-carbonitrile)

• Product Name: 5-Bromo-3-isopropylisothiazole-4-carbonitrile
• CAS No: 1823933-86-3
• MF: C₇H₇BrN₂S
• MW: 231.112879037857
• CID: 4820459
• Update Time: 2026-02-27

5-Bromo-3-isopropylisothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-ISOPROPYLISOTHIAZOLE-4-CARBONITRILE
• 5-Bromo-3-isopropylisothiazole-4-carbonitrile

• Inchi： 1S/C7H7BrN2S/c1-4(2)6-5(3-9)7(8)11-10-6/h4H,1-2H3
• InChI Key： BPOCZINOHJTORY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(C)C)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9

5-Bromo-3-isopropylisothiazole-4-carbonitrile Security Information

• Storage Condition：(BD441822)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-3-isopropylisothiazole-4-carbonitrile

5-Bromo-3-isopropylisothiazole-4-carbonitrile (CAS 1823933-86-3): A Comprehensive Overview

The 5-Bromo-3-isopropylisothiazole-4-carbonitrile (CAS 1823933-86-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isothiazole derivative features a unique molecular structure combining bromine and cyano functional groups, making it particularly valuable for various synthetic applications. With the increasing demand for novel heterocyclic building blocks in drug discovery, this compound has emerged as a key intermediate in medicinal chemistry.

Chemically classified as a halogenated isothiazole carbonitrile, this compound exhibits remarkable stability and reactivity patterns that make it suitable for diverse chemical transformations. Researchers particularly value its 5-bromo-isothiazole core, which serves as an excellent precursor for cross-coupling reactions in modern synthetic methodologies. The presence of both electron-withdrawing (cyano) and electron-donating (isopropyl) groups creates interesting electronic properties that can be exploited in molecular design.

In pharmaceutical applications, 5-Bromo-3-isopropylisothiazole-4-carbonitrile has shown promise as a scaffold for developing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance, a critical global health challenge. The compound's isothiazole-4-carbonitrile moiety has demonstrated interesting interactions with biological targets, particularly in the development of next-generation anti-infective drugs.

The agrochemical industry has also shown growing interest in this brominated isothiazole derivative for developing novel crop protection agents. Its structural features make it suitable for creating pesticides with improved environmental profiles and target specificity. As sustainable agriculture becomes increasingly important, compounds like 5-Bromo-3-isopropylisothiazole-4-carbonitrile are being investigated for their potential in developing greener pest control solutions.

From a synthetic chemistry perspective, this compound serves as a versatile heterocyclic intermediate for various transformations. The bromine atom at the 5-position allows for efficient metal-catalyzed coupling reactions, while the cyano group provides opportunities for further functionalization. These characteristics make it particularly valuable in parallel synthesis and combinatorial chemistry approaches that are fundamental to modern drug discovery programs.

The global market for specialty isothiazole derivatives like 5-Bromo-3-isopropylisothiazole-4-carbonitrile has seen steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Manufacturers are focusing on developing efficient synthetic routes to meet the growing demand for high-purity samples of this compound. Analytical methods for quality control, including HPLC and NMR techniques, have been refined to ensure consistent product quality for research applications.

Storage and handling of 5-Bromo-3-isopropylisothiazole-4-carbonitrile require standard laboratory precautions for organic compounds. It is typically supplied as a crystalline solid with high chemical stability under recommended storage conditions. Researchers appreciate its good solubility in common organic solvents, which facilitates various experimental procedures in medicinal chemistry workflows.

Recent advances in synthetic methodology have improved access to 3-isopropylisothiazole derivatives, making compounds like 5-Bromo-3-isopropylisothiazole-4-carbonitrile more readily available to the research community. These developments are particularly timely, given the current focus on rapid hit-to-lead optimization in drug discovery programs targeting emerging diseases and resistant pathogens.

The environmental fate and ecological impact of halogenated isothiazole compounds are subjects of ongoing research. While 5-Bromo-3-isopropylisothiazole-4-carbonitrile itself is primarily used in controlled research settings, understanding its degradation pathways contributes to the development of more sustainable chemical processes. This aligns with the pharmaceutical industry's growing commitment to green chemistry principles.

In conclusion, 5-Bromo-3-isopropylisothiazole-4-carbonitrile (CAS 1823933-86-3) represents an important heterocyclic building block with wide-ranging applications in life sciences research. Its unique structural features and synthetic versatility continue to make it valuable for developing new therapeutic agents and agrochemicals. As research into isothiazole chemistry advances, this compound is likely to play an increasingly important role in addressing current challenges in medicine and agriculture.